[2-[(8S,9S,10R,11S,13S,14S,17R)-3-Ethoxy-11,17-dihydroxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
[2-[(8S,9S,10R,11S,13S,14S,17R)-3-Ethoxy-11,17-dihydroxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Brand Name:
Vulcanchem
CAS No.:
56736-68-6
VCID:
VC0123604
InChI:
InChI=1S/C25H36O6/c1-5-30-17-8-10-23(3)16(12-17)6-7-18-19-9-11-25(29,21(28)14-31-15(2)26)24(19,4)13-20(27)22(18)23/h6,12,18-20,22,27,29H,5,7-11,13-14H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-/m0/s1
SMILES:
CCOC1=CC2=CCC3C4CCC(C4(CC(C3C2(CC1)C)O)C)(C(=O)COC(=O)C)O
Molecular Formula:
C25H36O6
Molecular Weight:
432.5 g/mol
[2-[(8S,9S,10R,11S,13S,14S,17R)-3-Ethoxy-11,17-dihydroxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
CAS No.: 56736-68-6
Reference Standards
VCID: VC0123604
Molecular Formula: C25H36O6
Molecular Weight: 432.5 g/mol
![[2-[(8S,9S,10R,11S,13S,14S,17R)-3-Ethoxy-11,17-dihydroxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate - 56736-68-6](/images/no_structure.jpg)
| CAS No. | 56736-68-6 |
|---|---|
| Product Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-3-Ethoxy-11,17-dihydroxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Molecular Formula | C25H36O6 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | [2-[(8S,9S,10R,11S,13S,14S,17R)-3-ethoxy-11,17-dihydroxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C25H36O6/c1-5-30-17-8-10-23(3)16(12-17)6-7-18-19-9-11-25(29,21(28)14-31-15(2)26)24(19,4)13-20(27)22(18)23/h6,12,18-20,22,27,29H,5,7-11,13-14H2,1-4H3/t18-,19-,20-,22+,23-,24-,25-/m0/s1 |
| Standard InChIKey | LTZPBSFTQWYRFP-WEXULQILSA-N |
| Isomeric SMILES | CCOC1=CC2=CC[C@H]3[C@@H]4CC[C@@]([C@]4(C[C@@H]([C@@H]3[C@]2(CC1)C)O)C)(C(=O)COC(=O)C)O |
| SMILES | CCOC1=CC2=CCC3C4CCC(C4(CC(C3C2(CC1)C)O)C)(C(=O)COC(=O)C)O |
| Canonical SMILES | CCOC1=CC2=CCC3C4CCC(C4(CC(C3C2(CC1)C)O)C)(C(=O)COC(=O)C)O |
| Synonyms | 3-Ethoxy-11β,17,21-trihydroxy-pregna-3,5-dien-20-one 21-Acetate |
| PubChem Compound | 12070306 |
| Last Modified | Nov 11 2021 |
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